Cas no 14348-40-4 (TBHBA)

• Product Name: TBHBA
• CAS No: 14348-40-4
• MF: C₇H₃Br₃O₃
• MW: 374.808920145035
• MDL: MFCD00055557
• CID: 49750
• Update Time: 2025-04-18

TBHBA Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromo-3-hydroxybenzoic acid
• 2,4,6-tribromo-3-hydroxy-benzoicaci
• 3-HYDROXY-2,4,6-TRIBROMOBENZOIC ACID
• 2,4,6-Tribromo-3-hydroxybenzoic acid (TBHBA)
• 2,4,6-Tribromo-3-hydroxybenzoic Acid [for Biochemical Research]
• TBHBA
• RARECHEM AL BE 1488
• 2,4,6-Tribromo-3-hyd
• 3-Hydroxy-2,4,6-tribromobenzoic aicd
• 2,4,6-Tribromo-3-hydroxybenzonic acid
• LABOTEST-BB LT00452434
• TBHBA)2,4,6-TribroMo-3-hydrox
• Benzoic acid, 2,4,6-tribromo-3-hydroxy-
• C7H3Br3O3
• 2,4,6-Thba
• 2,4,6-Tribromo-3-hydroxybenzoicacid
• PubChem12541
• KSC174O3H
• Jsp002552
• SBB057724
• TRA0163705
• FCH1320171
• VZ22377
• 2,4,6-tribromo-3-hydr

• MDL： MFCD00055557
• Inchi： 1S/C7H3Br3O3/c8-2-1-3(9)6(11)5(10)4(2)7(12)13/h1,11H,(H,12,13)
• InChI Key： YDBHVMTTYXWHLI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C(=O)O)Br)Br)O
• BRN： 2844497

Computed Properties

• Exact Mass: 371.76300
• Monoisotopic Mass: 371.763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: White or cream powder
• Density: 2.3705 (rough estimate)
• Melting Point: 145-148 °C (lit.)
• Boiling Point: 121°C (rough estimate)
• Flash Point: 168.7°C
• Refractive Index: 1.5438 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 57.53000
• LogP: 3.37790
• Sensitiveness: Sensitive to light
• Solubility: Insoluble

TBHBA Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters